Cas no 64230-78-0 (Benzenepropanol, b-amino-4-fluoro-)

• Product Name: Benzenepropanol, b-amino-4-fluoro-
• CAS No: 64230-78-0
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 519238
• PubChem ID: 3048998
• Update Time: 2023-10-31

Benzenepropanol, b-amino-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, b-amino-4-fluoro-
• 2-amino-3-(4-fluorophenyl)propan-1-ol
• C9-H12-F-N-O
• AT10694
• 2-Amino-3-(p-fluorophenyl)-1-propanol
• SB44963
• AKOS006279579
• SB45160
• 35373-69-4
• b-Amino-4-fluorobenzenepropanol
• 1-Propanol, 2-amino-3-(p-fluorophenyl)-
• C9H12FNO
• DTXSID90982780
• EN300-123401
• SCHEMBL823637
• 64230-78-0
• BRN 2718796
• LS-121671

• Inchi： 1S/C9H12FNO/c10-8-3-1-7(2-4-8)5-9(11)6-12/h1-4,9,12H,5-6,11H2
• InChI Key： NHOCAYQCFORHNF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(CO)N

Computed Properties

• Exact Mass: 169.09036
• Monoisotopic Mass: 169.090292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.7

Experimental Properties

• Density: 1.17
• Boiling Point: 307.6°C at 760 mmHg
• Flash Point: 139.8°C
• Refractive Index: 1.541
• PSA: 46.25